1-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]-2-hexadecanol

• CAS RN: 13879-81-7
• Molecular Formula: C22H44O4
• Molecular Weight: 372.6 g/mol
• IUPAC Name: 1-[(2,2-dimethyl-1,3-dioxolan-4-yl)methoxy]hexadecan-2-ol
• InChI: InChI=1S/C22H44O4/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-20(23)17-24-18-21-19-25-22(2,3)26-21/h20-21,23H,4-19H2,1-3H3
• InChI Key: DYBUNSUYHKJWQQ-UHFFFAOYSA-N
• SMILES: CCCCCCCCCCCCCCC(COCC1COC(O1)(C)C)O
• synonyms: 1-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]-2-hexadecanol

Description

1-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]-2-hexadecanol, also known as DDM-H, is a non-ionic detergent that is widely used in biochemical and biophysical research. It is a synthetic detergent that is commonly used to solubilize membrane proteins and for the purification of membrane-bound enzymes.

Mechanism Of Action

1-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]-2-hexadecanol is a non-ionic detergent that works by disrupting the hydrophobic interactions between the lipid bilayer and the membrane protein. It has a hydrophobic tail that interacts with the lipid bilayer and a hydrophilic head that interacts with the water molecules. This allows the detergent to solubilize the membrane protein and maintain its stability in solution.

Biochemical And Physiological Effects

1-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]-2-hexadecanol has been shown to have minimal effects on the biochemical and physiological properties of membrane proteins. It does not affect the activity, stability, or conformation of the protein. It has also been shown to be non-toxic to cells and animals at concentrations used in research.

Advantages And Limitations For Lab Experiments

1-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]-2-hexadecanol has several advantages over other detergents used in research. It is a mild detergent that does not denature or aggregate proteins. It is also non-toxic to cells and animals at concentrations used in research. However, 1-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]-2-hexadecanol has some limitations. It is not suitable for the solubilization of all membrane proteins, particularly those with large hydrophobic domains. It is also less effective than other detergents for the solubilization of membrane proteins at low concentrations.

Future Directions

There are several future directions for the use of 1-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]-2-hexadecanol in research. One area of interest is the development of new detergents that are more effective for the solubilization of membrane proteins. Another area of interest is the study of the structure and function of membrane proteins using advanced techniques such as cryo-electron microscopy and X-ray crystallography. Additionally, the use of 1-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]-2-hexadecanol in the development of new drugs and therapies for the treatment of diseases is an area of ongoing research.

Synthesis Methods

1-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]-2-hexadecanol is synthesized from hexadecanol and 2,2-dimethyl-1,3-dioxolane-4-methanol. The synthesis involves the reaction of hexadecanol with thionyl chloride to form hexadecanoyl chloride. This is then reacted with 2,2-dimethyl-1,3-dioxolane-4-methanol to form 1-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]-2-hexadecanol.

Scientific Research Applications

1-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]-2-hexadecanol is widely used in biochemical and biophysical research. It is used to solubilize membrane proteins and for the purification of membrane-bound enzymes. It is also used in the study of lipid-protein interactions and the structure and function of membrane proteins. 1-[(2,2-Dimethyl-1,3-dioxolan-4-yl)methoxy]-2-hexadecanol is particularly useful for the study of membrane proteins that are difficult to solubilize using other detergents.